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Compound of Interest

Compound Name: Cibacron Brilliant Red 3B-A

Cat. No.: B098793

An In-depth Technical Guide to Cibacron Brilliant Red 3B-A
CAS Number: 17681-50-4

This technical guide provides a comprehensive overview of Cibacron Brilliant Red 3B-A
(CBR), also known as Reactive Red 4, for researchers, scientists, and drug development
professionals. It covers the physicochemical properties, core applications, quantitative data,
experimental protocols, and safety information associated with this versatile monochlorotriazine
dye.

Physicochemical Properties

Cibacron Brilliant Red 3B-A is a synthetic anionic azo dye characterized by its reactive
monochlorotriazine group.[1][2] This group allows it to form covalent bonds with nucleophilic
groups found in substrates like the hydroxyl groups of cotton.[1] Its structure includes four
sulfonate groups, which render the largely hydrophobic molecule soluble in agueous solutions.

[3]
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Property Data References

CAS Number 17681-50-4 211415116171

S Reactive Red 4, Procion TSI
nonyms
ynony Reactive Red 4, C.I. 18105

Molecular Formula C32H19CINsNa4O14S4 [1121141171

Molecular Weight ~995.21 g/mol [1112][411611 7]
Dark purplish-red to maroon

Appearance [1114]
powder

Solubility Soluble in water [1]8]

Core Applications in Research

CBR's unique structure makes it a valuable tool in various biochemical and biotechnological
research areas.

Enzyme Inhibition and Mechanistic Studies

CBR is a known inhibitor of several enzymes, most notably those with phosphotransferase
activity, such as yeast hexokinase.[1][2][6][8] The mechanism of inhibition is believed to involve
the dye binding to the active site of the enzyme, which physically blocks substrate access and
prevents the enzymatic reaction from occurring.[1] Studies suggest that hydrophobic
interactions are the primary driving force for this active site inactivation.[1][3] This property
makes CBR a useful probe for studying enzyme kinetics and mechanisms.[1]

Mechanism of competitive enzyme inhibition by CBR.

Affinity Chromatography

Triazine dyes like CBR are widely used as ligands in affinity chromatography to purify proteins.
The dye can be immobilized on a solid support (e.g., Sepharose) and used to capture proteins
that have specific binding sites for the dye's structure, which often mimics that of biological
cofactors like NAD* or ATP. This makes it particularly effective for purifying dehydrogenases,
kinases, and other nucleotide-binding proteins.
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General workflow for affinity chromatography.

Spectrophotometric and Fluorometric Analysis

CBR exhibits distinct photophysical changes upon interaction with other molecules, a property
exploited in various analytical assays.[3] A notable application is the colorimetric quantification
of chitosan.[3] The binding of anionic CBR to the cationic amino groups of chitosan induces a
significant bathochromic (red) shift in the dye's maximum absorbance wavelength (Amax).[1][3]
This interaction also leads to changes in fluorescence, including induced emission at 600 nm
and quenching of its native fluorescence at 360 nm.[3][9]

Quantitative Data

The following tables summarize key quantitative data for Cibacron Brilliant Red 3B-A.

Table 1: Spectral and Photophysical Properties

Parameter Condition Value References

CBR alone in
Amax (Absorbance) ) ~515 - 550 nm [11[3]
solution

Complexed with
Amax (Absorbance) . ~570 nm [1][3]
Chitosan

] ) Upon Chitosan
Bathochromic Shift o ~55 nm [1]
binding

Induced upon
Aem (Fluorescence) . o ~600 nm [319]
Chitosan binding

| Fluorescence Quenching | Native fluorescence upon Chitosan binding | at 360 nm |[3][9] |

Table 2: Theoretical Binding Properties

Parameter System Value Method Reference
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| Binding Energy | CBR Naphthalene Rings with Enzyme Aromatic Residues | -28.6 kcal/mol |
DFT Simulation |[1] |

Experimental Protocols
Protocol: Colorimetric Determination of Chitosan

This protocol outlines a method for quantifying chitosan concentration based on its interaction
with CBR.

» Reagent Preparation:

o CBR Stock Solution: Prepare a 0.075 g/L solution of Cibacron Brilliant Red 3B-A in a
suitable buffer (e.g., 0.1 M glycine-HCI, pH 3.2).[9]

o Chitosan Standards: Prepare a series of known chitosan concentrations in the same
buffer.

o Assay Procedure:

o In a 96-well microplate, mix a fixed volume of the CBR solution with varying
concentrations of the chitosan standards or unknown samples. For example, 150 uL of
chitosan solution and 3 pL of a 0.005 mM CBR solution.

o Incubate the plate at room temperature for a sufficient time to allow complex formation
(e.g., 10-15 minutes).

e Measurement:
o Measure the absorbance of each well at 570 nm or 575 nm using a microplate reader.[3]
o Data Analysis:

o Construct a calibration curve by plotting the absorbance at 570/575 nm against the known
chitosan concentrations.

o Determine the concentration of unknown samples by interpolating their absorbance values
on the calibration curve.
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Protocol: General Enzyme Inhibition Assay

This protocol provides a general workflow for assessing the inhibitory effect of CBR on a target
enzyme.

o Reagent Preparation:
o Enzyme Solution: Prepare a solution of the target enzyme in its optimal assay buffer.
o Substrate Solution: Prepare a solution of the enzyme's specific substrate.

o Inhibitor (CBR) Solutions: Prepare a serial dilution of CBR to test a range of
concentrations.

e Assay Procedure (e.g., in a microplate):

o Pre-incubation: In each well, add the enzyme solution and an equal volume of either buffer
(control) or a CBR solution. Allow to pre-incubate for 5-10 minutes at the optimal
temperature.

o Reaction Initiation: Start the enzymatic reaction by adding the substrate solution to all
wells.

o Monitoring: Monitor the reaction progress over time by measuring the change in
absorbance or fluorescence, depending on the nature of the substrate/product.

o Data Analysis:
o Calculate the initial reaction velocity (rate) for each inhibitor concentration.

o Plot the reaction rate as a function of the CBR concentration to determine the 1Cso (the
concentration of inhibitor required to reduce enzyme activity by 50%).

o Further kinetic studies (e.g., varying substrate concentration) can be performed to
determine the mechanism of inhibition (e.g., competitive, non-competitive).

Workflow for a typical enzyme inhibition assay.
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Safety and Handling

The toxicological properties of Cibacron Brilliant Red 3B-A have not been fully investigated.
[5] Therefore, appropriate caution should be exercised.

Aspect Guideline Reference

May cause eye, skin,
Hazards respiratory, and digestive tract [5]

irritation.

Flush with plenty of water for at
First Aid (Eyes) least 15 minutes. Seek medical [5]
aid.

Flush skin with plenty of water
] ) ] for at least 15 minutes while
First Aid (Skin) ] ) [5]
removing contaminated

clothing.

Do NOT induce vomiting. If
) ) ) conscious, rinse mouth and
First Aid (Ingestion) ] [5]
drink 2-4 cupfuls of water.

Seek medical aid.

Use with adequate ventilation.
Minimize dust generation.

Handling Avoid contact with eyes, skin, [5]
and clothing. Wash thoroughly

after handling.

Wear appropriate protective
Personal Protection gloves, clothing, and safety [5]

glasses.

Store in a cool, dry, well-
ventilated area in a tightly

Storage _ [5]
closed container, away from

incompatible substances.
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Disclaimer: This guide is intended for informational purposes for research professionals.
Always consult the official Safety Data Sheet (SDS) before handling this chemical and follow all
institutional safety protocols.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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